Cas no 1251924-91-0 (5-(trifluoromethyl)-octahydrocyclopentacpyrrol-5-ol)

• Product Name: 5-(trifluoromethyl)-octahydrocyclopentacpyrrol-5-ol
• CAS No: 1251924-91-0
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• MDL: MFCD16990799
• CID: 5167940
• Update Time: 2025-06-08

5-(trifluoromethyl)-octahydrocyclopentacpyrrol-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-octahydrocyclopenta[c]pyrrol-5-ol
• Cyclopenta[c]pyrrol-5-ol, octahydro-5-(trifluoromethyl)-
• 5-(trifluoromethyl)-octahydrocyclopentacpyrrol-5-ol

• MDL： MFCD16990799
• Inchi： 1S/C8H12F3NO/c9-8(10,11)7(13)1-5-3-12-4-6(5)2-7/h5-6,12-13H,1-4H2
• InChI Key： CJHSDNLOBAIDLX-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CNCC2C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Additional information on 5-(trifluoromethyl)-octahydrocyclopentacpyrrol-5-ol

Introduction to 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol (CAS No: 1251924-91-0)

5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol, identified by its Chemical Abstracts Service (CAS) number 1251924-91-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, characterized by its complex bicyclic structure and the presence of a trifluoromethyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this compound, featuring an octahydrocyclopentacyprrol core, makes it a subject of extensive research for its structural and functional properties.

The trifluoromethyl group is a key feature in this molecule, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. This functional moiety has been widely employed in drug design to enhance the pharmacokinetic profile of small molecules. The incorporation of a trifluoromethyl group into 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol suggests that it may exhibit enhanced binding interactions with biological receptors, potentially leading to improved efficacy and selectivity in therapeutic applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The bicyclic structure of 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol places it within a class of molecules that have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory treatments. The unique stereochemistry and electronic properties of this compound make it an attractive candidate for further investigation.

In the context of modern drug development, computational methods and high-throughput screening have played a pivotal role in identifying promising candidates for further optimization. The structural features of 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol, particularly the presence of the trifluoromethyl group and its position within the bicyclic framework, have been computationally analyzed to predict its interaction with potential biological targets. These studies suggest that this compound may possess the ability to modulate key signaling pathways relevant to human health and disease.

The synthesis of 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol presents both challenges and opportunities for chemists. The construction of the octahydrocyclopentacyprrol core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems, making compounds like 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol more accessible for research purposes.

One area of active research involves exploring the pharmacological properties of derivatives of 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol. By modifying other functional groups or introducing additional substituents, researchers aim to optimize the compound's activity against specific biological targets. For instance, studies have focused on altering the electronic distribution around the molecule to enhance its binding affinity or to modify its metabolic stability.

The potential applications of 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing molecules with novel properties, such as improved bioavailability or targeted delivery systems. Additionally, the compound's ability to interact with biological targets suggests that it may be useful in diagnostic applications, such as imaging agents or probes for studying cellular processes.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol for therapeutic purposes. The integration of cutting-edge technologies, including machine learning and artificial intelligence, has accelerated the discovery and optimization process for new drug candidates. These tools enable researchers to predict and validate the potential activity of molecules like 1251924-91-0, thereby expediting the development pipeline.

The future prospects for 5-(trifluoromethyl)-octahydrocyclopentacyprrol-5-ol are promising, with ongoing research aimed at uncovering its full potential in medicine and biotechnology. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential in driving innovation and translating laboratory findings into tangible benefits for patients worldwide. As we continue to explore the diverse applications of this compound, it is clear that 1251924-91-0 represents a significant asset in the quest for novel therapeutic solutions.